Cas no 16493-06-4 (2-Heptynoic acid,3-octyn-1-yl ester)

2-Heptynoic acid,3-octyn-1-yl ester structure
16493-06-4 structure
Product Name:2-Heptynoic acid,3-octyn-1-yl ester
CAS No:16493-06-4
MF:C15H22O2
MW:234.333984851837
CID:218925
PubChem ID:249233
Update Time:2025-04-19

2-Heptynoic acid,3-octyn-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Heptynoic acid,3-octyn-1-yl ester
    • oct-3-ynyl hept-2-ynoate
    • AC1L6O0Z
    • AC1Q66HL
    • AR-1K8761
    • CTK4D1942
    • NSC67295
    • NSC-67295
    • oct-3-yn-1-yl hept-2-ynoate
    • 16493-06-4
    • DTXSID10290197
    • Inchi: 1S/C15H22O2/c1-3-5-7-9-10-12-14-17-15(16)13-11-8-6-4-2/h3-8,12,14H2,1-2H3
    • InChI Key: KXLPXAUDQJPZKD-UHFFFAOYSA-N
    • SMILES: O(C(C#CCCCC)=O)CCC#CCCCC

Computed Properties

  • Exact Mass: 234.16206
  • Monoisotopic Mass: 234.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.951
  • Boiling Point: 346.3°C at 760 mmHg
  • Flash Point: 160°C
  • Refractive Index: 1.475
  • PSA: 26.3
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